Cas no 1351652-17-9 (N-(2-hydroxy-2-methyl-4-phenylbutyl)-1-methanesulfonylpiperidine-4-carboxamide)

• Product Name: N-(2-hydroxy-2-methyl-4-phenylbutyl)-1-methanesulfonylpiperidine-4-carboxamide
• CAS No: 1351652-17-9
• MF: C₁₈H₂₈N₂O₄S
• MW: 368.490923881531
• CID: 6185540
• PubChem ID: 56764267
• Update Time: 2025-07-15

N-(2-hydroxy-2-methyl-4-phenylbutyl)-1-methanesulfonylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-hydroxy-2-methyl-4-phenylbutyl)-1-methanesulfonylpiperidine-4-carboxamide
• VU0525361-1
• AKOS024524257
• F5857-4296
• 1351652-17-9
• N-(2-hydroxy-2-methyl-4-phenylbutyl)-1-(methylsulfonyl)piperidine-4-carboxamide
• N-(2-hydroxy-2-methyl-4-phenylbutyl)-1-methylsulfonylpiperidine-4-carboxamide

• Inchi： 1S/C18H28N2O4S/c1-18(22,11-8-15-6-4-3-5-7-15)14-19-17(21)16-9-12-20(13-10-16)25(2,23)24/h3-7,16,22H,8-14H2,1-2H3,(H,19,21)
• InChI Key： JGMOOFGQNHAKPH-UHFFFAOYSA-N
• SMILES： S(C)(N1CCC(C(NCC(C)(CCC2C=CC=CC=2)O)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 368.17697855g/mol
• Monoisotopic Mass: 368.17697855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 95.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbutylamines

Additional information on N-(2-hydroxy-2-methyl-4-phenylbutyl)-1-methanesulfonylpiperidine-4-carboxamide

Introduction to N-(2-hydroxy-2-methyl-4-phenylbutyl)-1-methanesulfonylpiperidine-4-carboxamide (CAS No. 1351652-17-9)

N-(2-hydroxy-2-methyl-4-phenylbutyl)-1-methanesulfonylpiperidine-4-carboxamide is a specialized compound with significant applications in the field of pharmaceutical chemistry. This compound, identified by its CAS number 1351652-17-9, has garnered attention due to its unique structural properties and potential therapeutic benefits. The molecular structure of this compound incorporates several key functional groups, including a hydroxyl group, a methyl group, and a phenyl ring, which contribute to its distinct chemical behavior and reactivity.

The N-(2-hydroxy-2-methyl-4-phenylbutyl) moiety is particularly noteworthy, as it introduces a combination of hydrophobic and hydrophilic characteristics, making the compound suitable for various biochemical interactions. This segment of the molecule is known to enhance solubility and binding affinity, which are critical factors in drug design and development. The presence of the hydroxyl group further facilitates hydrogen bonding, an essential interaction in many biological processes.

In recent years, there has been growing interest in the development of novel piperidine derivatives for their potential applications in medicinal chemistry. Piperidine-based compounds are widely recognized for their role in central nervous system (CNS) drugs due to their ability to cross the blood-brain barrier effectively. The introduction of the methanesulfonyl group at the 1-position of the piperidine ring enhances the compound's metabolic stability and pharmacokinetic properties, making it an attractive candidate for further investigation.

The carboxamide functional group at the 4-position of the piperidine ring adds another layer of complexity to the molecule, influencing its reactivity and potential interactions with biological targets. This group is particularly important in drug design, as it can participate in hydrogen bonding and form stable complexes with proteins. The combination of these features makes N-(2-hydroxy-2-methyl-4-phenylbutyl)-1-methanesulfonylpiperidine-4-carboxamide a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Researchers have been exploring its efficacy in treating neurological disorders, where its ability to interact with specific CNS receptors is particularly valuable. The structural features of this compound allow it to mimic natural bioactive molecules, thereby facilitating targeted drug delivery and improved therapeutic outcomes.

The synthesis of N-(2-hydroxy-2-methyl-4-phenylbutyl)-1-methanesulfonylpiperidine-4-carboxamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, are employed to ensure high yield and purity. The complexity of the synthesis underscores the compound's significance in pharmaceutical research and development.

Evaluation of this compound's pharmacological properties has revealed several interesting findings. In vitro studies have demonstrated its ability to inhibit certain enzymes associated with neurological disorders, suggesting potential therapeutic benefits. Additionally, preliminary animal models have shown promising results regarding its safety profile and efficacy in treating cognitive impairments.

The future prospects of N-(2-hydroxy-2-methyl-4-phenylbutyl)-1-methanesulfonylpiperidine-4-carboxamide are vast, with ongoing research aimed at optimizing its pharmacological properties and exploring new applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development process and bring this compound closer to clinical use.

In conclusion, N-(2-hydroxy-2-methyl-4-phenylbutyl)-1-methanesulfonylpiperidine-4-carboxamide (CAS No. 1351652-17-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it a valuable asset in the search for novel therapeutic agents. As research continues to uncover new applications for this compound, its impact on medical science is likely to grow significantly.